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Compound of Interest

Compound Name: Alaptide

Cat. No.: B196029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Alaptide, a synthetic spirocyclic dipeptide, has garnered significant interest for its remarkable

regenerative properties, particularly in the domain of wound healing and skin regeneration. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Alaptide. Detailed experimental protocols for its

synthesis, purification, and analysis are presented, alongside methodologies for evaluating its

biological efficacy. Furthermore, this guide visualizes the proposed mechanism of action and

experimental workflows through detailed diagrams, offering a valuable resource for researchers

and professionals in drug development.

Chemical Structure and Identification
Alaptide is a synthetic dipeptide composed of L-alanine and the cyclic amino acid,

cycloleucine.[1][2] Its unique spirocyclic structure confers significant stability compared to linear

peptides.[2][3]

Chemical Name: (S)-8-methyl-6,9-diazaspiro[4.5]decane-7,10-dione[1]

Synonyms: VUFB-15754, Cyclo(L-alanyl-1-amino-1-cyclopentanecarbonyl)

CAS Number: 90058-29-0
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Molecular Formula: C₉H₁₄N₂O₂

Molecular Weight: 182.22 g/mol

Table 1: Chemical Identification of Alaptide

Identifier Value Reference(s)

IUPAC Name

(S)-8-methyl-6,9-

diazaspiro[4.5]decane-7,10-

dione

CAS Number 90058-29-0

Molecular Formula C₉H₁₄N₂O₂

Molecular Weight 182.22 g/mol

Canonical SMILES
C[C@H]1C(=O)NC2(CCCC2)

C(=O)N1

Physicochemical Properties
Alaptide is a white crystalline solid with limited solubility in common solvents. Its

physicochemical properties are summarized in the table below.

Table 2: Physicochemical Properties of Alaptide
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Property Value Reference(s)

Melting Point Not available

Boiling Point 498.3 °C at 760 mmHg

Flash Point 233.4 °C

Density 1.2 g/cm³

Solubility in Water 0.1104 g/100 mL

Solubility in Ethanol 0.1011 g/100 mL

Solubility in Hexane 0.0024 g/100 mL

pKa Not available

Biological and Pharmacological Properties
Alaptide exhibits significant regenerative and cytostimulatory effects. It was originally

developed as a more stable analog of a naturally occurring neuropeptide with healing

properties.

Wound Healing and Skin Regeneration: Alaptide has been shown to accelerate the healing

of skin injuries and postoperative wounds. It promotes the regeneration of the epidermis and

has been used in veterinary medicine for treating various skin lesions.

Cell Proliferation: Alaptide stimulates the proliferation of human diploid cells (fibroblasts)

without inducing morphological changes, suggesting a role in tissue regeneration.

Mechanism of Action: While the precise molecular mechanism is not fully elucidated,

Alaptide is believed to act as a signaling molecule that initiates tissue regeneration

processes. Its effects on cell proliferation and wound healing suggest a potential interaction

with pathways that regulate cell growth and migration, and the synthesis of extracellular

matrix components.

Experimental Protocols
Synthesis of Alaptide
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The synthesis of Alaptide can be achieved through a multi-step process involving the coupling

of protected amino acids followed by cyclization.

Methodology:

Protection of L-alanine: L-alanine is first protected, for example, with a benzyloxycarbonyl

(Cbz) group.

Activation: The protected L-alanine is activated, for instance, by reaction with ethyl

chloroformate in the presence of a base to form a mixed anhydride.

Coupling: The activated L-alanine is then reacted with the methyl ester of cycloleucine (1-

amino-1-cyclopentanecarboxylic acid methyl ester).

Deprotection: The protecting group is removed from the resulting dipeptide, typically by

catalytic hydrogenation.

Cyclization: The deprotected linear dipeptide undergoes intramolecular cyclization upon

heating in a suitable solvent like toluene to yield Alaptide.

Protected L-alanine Activated L-alanineActivation

Protected linear dipeptide

Coupling

Cycloleucine methyl ester

Deprotected linear dipeptideDeprotection AlaptideCyclization

Click to download full resolution via product page

Caption: General workflow for the synthesis of Alaptide.

Purification of Alaptide by Recrystallization
Due to its crystalline nature, recrystallization is a suitable method for the purification of

Alaptide.

Methodology:
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Solvent Selection: A suitable solvent or solvent system is chosen in which Alaptide is

sparingly soluble at room temperature but highly soluble at an elevated temperature. Based

on its known solubilities, a mixture of ethanol and water could be a potential candidate.

Dissolution: The crude Alaptide is dissolved in a minimal amount of the hot solvent to form a

saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to

remove them.

Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed. As the

solution cools, the solubility of Alaptide decreases, leading to the formation of crystals.

Isolation: The purified crystals are collected by filtration, for instance, using a Büchner funnel.

Washing: The crystals are washed with a small amount of the cold solvent to remove any

adhering impurities.

Drying: The purified Alaptide crystals are dried under vacuum to remove any residual

solvent.

Analysis of Alaptide by High-Performance Liquid
Chromatography (HPLC)
The purity of a synthesized Alaptide sample can be assessed using reverse-phase high-

performance liquid chromatography (RP-HPLC).

Methodology:

Column: A C18 reversed-phase column is typically used for peptide analysis.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to

elute the compound. A typical gradient might be 5% to 95% B over 30 minutes.
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Flow Rate: A flow rate of 1 mL/min is commonly employed.

Detection: The peptide bond absorbs UV light, so detection is typically performed at 220 nm.

Sample Preparation: A solution of Alaptide is prepared in a suitable solvent, such as a

mixture of water and acetonitrile.

In Vitro Efficacy Assays
Fibroblast Proliferation Assay
This assay evaluates the effect of Alaptide on the proliferation of human dermal fibroblasts.

Methodology:

Cell Seeding: Human dermal fibroblasts are seeded into a 96-well plate at a specific density

(e.g., 5,000 cells/well) and allowed to adhere overnight.

Treatment: The cell culture medium is replaced with fresh medium containing various

concentrations of Alaptide. A control group receives medium without Alaptide.

Incubation: The cells are incubated for a defined period (e.g., 48 or 72 hours).

Proliferation Assessment: Cell proliferation is quantified using a colorimetric assay such as

the MTT or WST-1 assay, which measures metabolic activity as an indicator of cell number.

The absorbance is read using a microplate reader.

Data Analysis: The proliferation in the Alaptide-treated groups is compared to the control

group to determine the dose-dependent effect of Alaptide.
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Caption: Workflow for a fibroblast proliferation assay.

Scratch Wound Healing Assay
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This assay is used to assess the effect of Alaptide on cell migration, a key process in wound

healing.

Methodology:

Cell Seeding: Human dermal fibroblasts are seeded in a culture plate and grown to form a

confluent monolayer.

Scratch Creation: A sterile pipette tip is used to create a uniform "scratch" or cell-free gap in

the monolayer.

Treatment: The cells are washed to remove debris, and fresh medium containing different

concentrations of Alaptide is added. A control group receives medium without Alaptide.

Image Acquisition: The scratch is imaged at time zero and then at regular intervals (e.g.,

every 12 or 24 hours) using a microscope.

Data Analysis: The width of the scratch is measured at each time point for all treatment

groups. The rate of wound closure is calculated and compared between the Alaptide-treated

and control groups.

Proposed Signaling Pathway in Wound Healing
While the exact molecular targets of Alaptide are yet to be fully identified, its demonstrated

effects on fibroblast proliferation and wound healing suggest it may modulate key signaling

pathways involved in these processes. The diagram below illustrates a generalized signaling

pathway for wound healing, highlighting potential points of intervention for Alaptide. It is

hypothesized that Alaptide may act as a signaling molecule that enhances the cellular

response to growth factors, leading to increased cell proliferation, migration, and extracellular

matrix synthesis, all of which are crucial for effective wound repair.
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Caption: Proposed signaling pathway for Alaptide in wound healing.

Conclusion
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Alaptide is a promising synthetic dipeptide with well-documented regenerative properties. Its

stable spirocyclic structure and ability to stimulate key cellular processes in wound healing

make it a compelling candidate for further research and development in regenerative medicine

and dermatology. The experimental protocols and conceptual frameworks presented in this

guide are intended to facilitate further investigation into the precise mechanisms of action and

therapeutic potential of this unique molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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